N-{5-[(4-chloro-3-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-N'-(4-fluorophenyl)urea
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Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, starting with the synthesis of the individual rings, followed by the introduction of the various substituents. The exact synthesis pathway would depend on the specific reagents and conditions used .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic rings, the thiadiazole ring, and the urea group would all contribute to the overall structure .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of the various functional groups could allow for a variety of reactions to occur .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polar and nonpolar regions of the molecule .Scientific Research Applications
Herbicidal Activity
N-{5-[(4-chloro-3-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-N’-(4-fluorophenyl)urea: has been investigated for its herbicidal potential. Researchers have synthesized ionic liquids containing this compound as an anion (specifically, the (4-chloro-2-methylphenoxy)acetate, MCPA) paired with various phenoxyethylammonium cations. These ionic liquids exhibit unique properties due to their low melting points and can serve as alternatives to toxic solvents . The herbicidal activity of these compounds was tested under greenhouse conditions using cornflower (Centaurea cyanus L.), demonstrating their potential in weed control.
Boronic Acid Derivatives
The compound 3-[(4-chloro-3-methylphenoxy)methyl]phenylboronic acid is derived from the same phenoxy group found in our target compound. Researchers have explored its applications in various areas, including chemical synthesis, chromatography, and analytical chemistry . While not directly the same compound, this derivative shares structural features and may have similar properties.
Antimicrobial and Anthelmintic Agents
Although not specifically studied for our target compound, related derivatives have been investigated for their antimicrobial and anthelmintic properties. For instance, novel acetohydrazides containing the 2-(4-chloro-3-methylphenoxy) group were synthesized and evaluated. These compounds showed potential as antimicrobial agents .
Solvent for Biopolymers
Ionic liquids, including those derived from similar phenoxy compounds, have been explored as solvents for biopolymers. They can dissolve cellulose and extract lignin from biomass, facilitating the transformation of biomass into aromatic compounds . While not directly tested for our compound, this application highlights the versatility of related structures.
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on this compound could include further studies to fully understand its properties, potential uses, and safety implications. This could involve laboratory experiments, computational modeling, and possibly clinical trials if the compound is intended for use as a drug .
properties
IUPAC Name |
1-[5-[(4-chloro-3-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl]-3-(4-fluorophenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14ClFN4O2S/c1-10-8-13(6-7-14(10)18)25-9-15-22-23-17(26-15)21-16(24)20-12-4-2-11(19)3-5-12/h2-8H,9H2,1H3,(H2,20,21,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTTRUFDPANOQSP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OCC2=NN=C(S2)NC(=O)NC3=CC=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14ClFN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-{5-[(4-Chloro-3-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-3-(4-fluorophenyl)urea |
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